2-Cyano-4-(2,5-dimethoxyphenyl)phenol, 95%

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO3/c1-18-12-4-6-15(19-2)13(8-12)10-3-5-14(17)11(7-10)9-16/h3-8,17H,1-2H3
• InChI Key: HHGAQLYDRIOQBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID30684857
• Molecular Weight: 255.27 g/mol
• CAS RN: 1261975-58-9

Description

2-Cyano-4-(2,5-dimethoxyphenyl)phenol, or 2C-D, is a synthetic compound belonging to the phenol family. It is a white crystalline powder that is soluble in water and ethanol. 2C-D has a variety of applications in research, ranging from its synthesis method to its use in biochemical and physiological experiments.

Scientific Research Applications

2C-D has a variety of scientific research applications. It has been used in studies of the structure and function of proteins, as well as in the development of new therapeutic agents. It has also been used in the study of enzyme-catalyzed reactions, in the study of the mechanisms of drug action, and in the study of the effects of drugs on the body.

Mechanism of Action

2C-D is thought to act by binding to certain proteins in the body, which can then alter the function of those proteins and affect the body's biochemical and physiological processes. Specifically, 2C-D has been shown to bind to proteins involved in the regulation of cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
2C-D has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, to induce apoptosis in cancer cells, and to modulate the activity of enzymes involved in the regulation of cell growth and differentiation. It has also been shown to have anti-inflammatory, antifungal, and antiviral effects.

Advantages and Limitations for Lab Experiments

2C-D has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. Additionally, it has a wide range of applications in scientific research. However, there are some limitations to its use. For example, it is a relatively unstable compound, and it can be toxic in high doses.

Future Directions

There are several potential future directions for research involving 2C-D. First, further studies could be conducted to determine the precise mechanism by which 2C-D binds to proteins and alters their functions. Additionally, studies could be conducted to further explore the biochemical and physiological effects of 2C-D, as well as to identify new therapeutic applications for the compound. Finally, further research could be conducted to improve the synthesis method for 2C-D, as well as to develop new methods for synthesizing the compound.

Synthesis Methods

2C-D is synthesized through a process known as the Wittig reaction, which is a type of organic reaction used to form a carbon-carbon double bond from an aldehyde or ketone and a triphenylphosphonium salt. This reaction begins by treating the aldehyde or ketone with the triphenylphosphonium salt, followed by acidification to produce the desired product. The Wittig reaction is a convenient and reliable method for synthesizing 2C-D.